N-[(1R,2R)-2-(benzyloxy)cyclopentyl]-3-isobutyl-5-isoxazolecarboxamide

• IUPAC Name: 3-(2-methylpropyl)-N-[(1R,2R)-2-phenylmethoxycyclopentyl]-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C20H26N2O3/c1-14(2)11-16-12-19(25-22-16)20(23)21-17-9-6-10-18(17)24-13-15-7-4-3-5-8-15/h3-5,7-8,12,14,17-18H,6,9-11,13H2,1-2H3,(H,21,23)/t17-,18-/m1/s1
• InChI Key: SGNCWEQVGJOVED-QZTJIDSGSA-N
• Canonical SMILES: CC(C)CC1=NOC(=C1)C(=O)NC2CCCC2OCC3=CC=CC=C3
• Isomeric SMILES: CC(C)CC1=NOC(=C1)C(=O)N[C@@H]2CCC[C@H]2OCC3=CC=CC=C3
• Molecular Formula: C20H26N2O3
• Molecular Weight: 342.4 g/mol

Description

Synthesis Analysis

The synthesis of molecules similar to N-[(1R,2R)-2-(benzyloxy)cyclopentyl]-3-isobutyl-5-isoxazolecarboxamide involves multi-step chemical processes. For instance, a series of N-benzyl-5-cyclopropyl-isoxazole-4-carboxamides were prepared from 5-cyclopropylisoxazole-4-carboxylic acid and substituted benzylamines, highlighting the complex synthesis processes these compounds undergo. The structures were confirmed by NMR and MS, demonstrating the detailed and meticulous approach required in synthesizing such compounds (Sun et al., 2020).

Molecular Structure Analysis

The molecular structure of compounds in the category of N-[(1R,2R)-2-(benzyloxy)cyclopentyl]-3-isobutyl-5-isoxazolecarboxamide showcases interesting features. For example, 2,6-Dimethyl-N-(5-methyl-3-isoxazolyl)benzamide exhibits a structure consisting of planar groups, including an N-3-amido-5-methylisoxazole group and a 2,6-dimethylbenzene group, with significant intramolecular hydrogen bonding contributing to the molecule's planarity (Rodier et al., 1993).

Chemical Reactions and Properties

These compounds exhibit a range of chemical reactions, indicating their potential for diverse applications. For instance, the Bischler-Napieralski reaction has been utilized to cyclize N-(4-aryl-4-hydroxybutyl)benzamides to 3-arylmethylidene-4,5-dihydro-3H-pyrroles, showcasing the chemical versatility of similar compounds (Browne et al., 1981).

Physical Properties Analysis

The physical properties of these molecules, such as crystalline structure and hydrogen bonding patterns, play a crucial role in their functionality and application. An example is the crystal structure analysis of certain derivatives that revealed the importance of intermolecular hydrogen bonds in stabilizing the molecular structure, which is critical for understanding the physical properties of these compounds (Kumara et al., 2018).

Chemical Properties Analysis

The chemical properties, including reactivity with various nucleophiles and the stability of these compounds under different conditions, are essential for their application in various fields. The synthesis of guanosine derivatives from 5-amino-1-beta-D-ribofuranosyl-4-imidazolecarboxamide highlights the nuanced chemical properties and reactivity patterns that these compounds can exhibit (Okutsu & Yamazaki, 1976).

Scientific Research Applications

Herbicidal Activity

• N-Benzyl-5-cyclopropyl-isoxazole-4-carboxamides, which are structurally related to the compound , have been designed using a multitarget drug design strategy. These compounds have demonstrated significant herbicidal activity against various weeds, providing a foundation for agrochemical research in the development of new herbicides (Sun et al., 2020).

Synthesis and Chemical Properties

• A library of isoxazole and 1,2,4-oxadiazole-containing diheterocyclic compounds, including those similar to the specified compound, has been synthesized. This research contributes to the understanding of the chemical properties and potential applications of these compounds in various fields (Quan & Kurth, 2004).

Pharmaceutical Research

• Studies on N2-aryl-3-(isoxazolylsulfamoyl)-2-thiophenecarboxamides, which share a similar isoxazole moiety, have shown that they are potent and selective small molecule ETA receptor antagonists. This finding is significant for the development of new drugs targeting the endothelin receptor (Wu et al., 1997).

Antimicrobial and Antioxidant Activities

• Research into the synthesis of N-(5,6-dimethyl-1H-benzimidazol-2-yl) substituted carboxamide and its antimicrobial and antioxidant properties contributes to the development of new drugs and substances with potential health benefits (Sindhe et al., 2016).